Cas no 90767-44-5 (Quinoline, 2-chloro-7-methyl-8-nitro-)

• Product Name: Quinoline, 2-chloro-7-methyl-8-nitro-
• CAS No: 90767-44-5
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 4489343
• PubChem ID: 138991368
• Update Time: 2025-10-28

Quinoline, 2-chloro-7-methyl-8-nitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-chloro-7-methyl-8-nitro-
• 90767-44-5
• 2-Chloro-7-methyl-8-nitroquinoline
• EN300-6496871

• Inchi： 1S/C10H7ClN2O2/c1-6-2-3-7-4-5-8(11)12-9(7)10(6)13(14)15/h2-5H,1H3
• InChI Key： XFUHCSVSJWYTPN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)C=2[N+]([O-])=O)C=CC=1Cl

Computed Properties

• Exact Mass: 222.0196052Da
• Monoisotopic Mass: 222.0196052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.7Ų

Additional information on Quinoline, 2-chloro-7-methyl-8-nitro-

Quinoline, 2-chloro-7-methyl-8-nitro-

The compound Quinoline, 2-chloro-7-methyl-8-nitro- (CAS No: 90767-44-5) is a heterocyclic aromatic compound with a quinoline backbone, featuring a chlorine atom at position 2, a methyl group at position 7, and a nitro group at position 8. This structure imparts unique chemical properties, making it a subject of interest in various fields of research and application.

The synthesis of Quinoline, 2-chloro-7-methyl-8-nitro- involves multi-step organic reactions, often utilizing nitration and chlorination techniques on the quinoline framework. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, contributing to the scalability of its production.

In terms of applications, this compound has shown promise in the field of pharmacology. Studies have demonstrated its potential as an intermediate in drug development, particularly in the synthesis of anti-tumor agents. The presence of the nitro group at position 8 enhances its reactivity, making it a valuable building block for constructing bioactive molecules.

Additionally, Quinoline, 2-chloro-7-methyl-8-nitro- has been explored for its role in materials science. Its aromatic stability and functional groups make it a candidate for designing advanced materials such as organic semiconductors and coordination polymers. Recent research highlights its ability to form stable metal complexes with transition metals, which could be utilized in catalysis or electronic devices.

The structural versatility of this compound also extends to its use in analytical chemistry. Its distinct UV-vis absorption properties make it a useful probe for studying intermolecular interactions and sensing applications.

From an environmental perspective, understanding the fate and transport of Quinoline, 2-chloro-7-methyl-8-nitro- in natural systems is crucial. Recent studies have focused on its biodegradation pathways and toxicity profiles to ensure safe handling and disposal practices.

In summary, Quinoline, 2-chloro-7-methyl-8-nitro- (CAS No: 90767-44-5) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and analytical chemistry. Its unique structure continues to inspire innovative research directions, underscoring its significance in contemporary chemical research.